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Compound of Interest

Compound Name: CSRM617
Cat. No.: B10787875
Get Quote
\ J

For immediate reference, the proper disposal of CSRM617, a selective small-molecule inhibitor
of the transcription factor ONECUT2, necessitates adherence to local, state, and federal
regulations. This compound is classified as harmful if swallowed, a skin and eye irritant, and
may cause respiratory irritation.

Researchers and drug development professionals handling CSRM617 must prioritize safety
and environmental responsibility in its disposal. The following guide provides essential
information and a step-by-step workflow for the proper management of CSRM617 waste.

Hazard Profile and Safety Precautions

Before handling CSRM617 for any purpose, including disposal, it is crucial to be aware of its
hazard classifications. This information, derived from the Safety Data Sheet (SDS), dictates the
necessary safety precautions.
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Hazard Classification GHS Code Description
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.

. _ H319: Causes serious eye
Serious Eye Damage/Irritation Category 2A o
irritation.

o . H335: May cause respiratory
Specific Target Organ Toxicity Category 3 irritai
irritation.

Source: MedChemExpress Safety Data Sheet[1]

Personal Protective Equipment (PPE) is mandatory when handling CSRM617. This includes,
but is not limited to:

Protective gloves

Protective clothing

Eye protection (safety glasses or goggles)

Face protection

Work should be conducted in a well-ventilated area, such as a fume hood, to avoid inhalation of
dust or fumes.[1]

Step-by-Step Disposal Protocol

The disposal of CSRM617 must be conducted in accordance with all applicable environmental
regulations. The following is a general protocol that should be adapted to meet institutional and
regional guidelines.

» Waste Identification and Segregation:

o Properly label all waste containers with the chemical name ("CSRM617") and associated
hazard symbols.
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o Segregate CSRM617 waste from other laboratory waste streams to prevent accidental
reactions.

» Containerization:

o Use chemically resistant, leak-proof containers for all CSRM617 waste.

o Ensure containers are securely sealed to prevent spills or the release of vapors.
e Waste Disposal:

o The primary directive for the disposal of CSRM617 is to adhere to prevailing country,
federal, state, and local regulations.[1]

o Contact your institution's Environmental Health and Safety (EHS) department to determine
the specific procedures for your location.

o Do not dispose of CSRM617 down the drain or in regular trash.

o Professional waste disposal services should be used for the final disposal of the chemical
waste.

e Decontamination:

o Thoroughly decontaminate all surfaces, glassware, and equipment that have come into
contact with CSRM617.

o Wash hands thoroughly after handling the compound.[1]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of CSRM617.
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Start: CSRM617 Waste Generated

Segregate CSRM617 Waste
(Label with Chemical Name and Hazards)

Place in a Labeled, Sealed,
Chemically Resistant Container

Contact Environmental Health & Safety (EHS)
for Pickup and Disposal Guidance

Dispose via Licensed
Chemical Waste Contractor

Decontaminate Work Area
and Equipment

End: Disposal Complete
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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